Matrix Metalloproteinase-1

Matrix Metalloproteinase-1
MMP1
Gene: MMP1EnzymeUniProt: P03956

Target Description

Matrix Metalloproteinase-1 (MMP-1), also known as interstitial collagenase, is a zinc-dependent endopeptidase primarily responsible for the degradation of type I, II, and III collagens, key components of the extracellular matrix. Its dysregulation is implicated in various pathological processes, including tumor invasion and metastasis, arthritis, fibrosis, and chronic inflammatory diseases. MMP-1 represents a significant therapeutic target for developing inhibitors to modulate tissue remodeling and disease progression.

Related Compounds

Related Compounds
List of compounds acting on this target
3-羟基补骨脂酚

3-羟基补骨脂酚

3-Hydroxybakuchiol

CAS: 178765-54-3

Aristolactam AII

Aristolactam AII

Aristolactam AII

CAS: 53948-07-5

8-羟基佛手柑内酯

8-羟基佛手柑内酯

8-Hydroxybergapten

CAS: 1603-47-0

桤木酮

桤木酮

Alnustone

CAS: 33457-62-4

蓝蓟定

蓝蓟定

Echimidine

CAS: 520-68-3

表木栓醇

表木栓醇

Epifriedelanol

CAS: 16844-71-6

愈创蓝油烃

愈创蓝油烃

Guaiazulene

CAS: 489-84-9

异粉防己碱

异粉防己碱

Isotetrandrine

CAS: 477-57-6

1,3-二咖啡酰奎宁酸

1,3-二咖啡酰奎宁酸

1,3-Dicaffeoylquinic acid

CAS: 19870-46-3

花旗松素

花旗松素

Taxifolin

CAS: 480-18-2

原花青素C1

原花青素C1

Procyanidin C1

CAS: 37064-30-5

异牡荆素-2''-O-阿拉伯糖苷

异牡荆素-2''-O-阿拉伯糖苷

Isovitexin 2''-Oarabinoside

CAS: 53382-71-1

鼠李素-3-O-葡萄糖苷

鼠李素-3-O-葡萄糖苷

Rhamnetin-3-O-β-D-Glucoside

CAS: 27875-34-9

芦荟糖苷B

芦荟糖苷B

Aloinoside B

CAS: 11006-91-0

(-)-表花旗松素

(-)-表花旗松素

(-)-Epitaxifolin

CAS: 114761-89-6

异鼠李素-4'-葡萄糖苷

异鼠李素-4'-葡萄糖苷

Isorhamnetin 4'-glucoside

CAS: 58902-89-9

20S,24R-Epoxydammara-12β,25-diol-3-one

20S,24R-Epoxydammara-12β,25-diol-3-one

20S,24R-Epoxydammara-12β,25-diol-3-one

CAS: 25279-15-6

积雪草苷B

积雪草苷B

Asiaticoside B

CAS: 125265-68-1

原花青素A4

原花青素A4

Proanthocyanidin A4

CAS: 111466-29-6

抗坏血酸葡糖苷

抗坏血酸葡糖苷

2-O-α-D-Glucopyranosyl-L-ascorbic acid

CAS: 129499-78-1

尿苷-5'-二磷酸葡萄糖二钠盐

尿苷-5'-二磷酸葡萄糖二钠盐

Disodium uridine diphosphoglucose

CAS: 28053-08-9

积雪草苷B苷元

积雪草苷B苷元

Terminolic acid

CAS: 564-13-6

二氢草莓酸

二氢草莓酸

2-Methylvaleric acid

CAS: 97-61-0

芦荟苦素

芦荟苦素

Aloesin

CAS: 30861-27-9

花旗松素 7-O-葡萄糖苷

花旗松素 7-O-葡萄糖苷

Taxifolin 7-O-glucoside

CAS: 14292-40-1

羟丙基四氢吡喃三醇(玻色因)

羟丙基四氢吡喃三醇(玻色因)

Hydroxypropyl tetrahydropyrantriol

CAS: 439685-79-7

28-去甲基-β-香树脂酮

28-去甲基-β-香树脂酮

28-demethyl -β-amyrone

CAS: 73493-60-4

多根乌头碱

多根乌头碱

Karacoline

CAS: 39089-30-0

二氢田基黄苷

二氢田基黄苷

Taxifolin 7-rhamnoside

CAS: 137592-12-2

甘草西定

甘草西定

Licoricidin

CAS: 30508-27-1

Statistics
Related Compounds30
Related Diseases14
Metadata
Created At2/2/2026
Updated At2/11/2026